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Compound of Interest

Compound Name:
2'-Hydroxy-2,4',6'-

trimethoxychalcone

CAS No.: 10021-15-5

Cat. No.: B3196998

Get Quote

Executive Safety Snapshot
Immediate Action Required: Treat 2'-Hydroxy-2,4',6'-trimethoxychalcone as a hazardous

organic solid.[1] It poses risks of skin, eye, and respiratory irritation.[2][3][4][5] Primary Disposal

Method: High-temperature incineration with afterburner and scrubber.[1] Prohibited Actions: Do

NOT flush down drains. Do NOT dispose of in municipal trash.
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Parameter Classification H-Codes / Description

Signal Word WARNING

Health Hazards Skin Irritation (Cat 2)
H315: Causes skin irritation.[1]

[5]

Eye Irritation (Cat 2A)
H319: Causes serious eye

irritation.[1][3][6]

STOT-SE (Cat 3)
H335: May cause respiratory

irritation.[1]

Physical State Solid (Powder/Crystals)
Yellow to orange/brown

crystalline powder.[1]

Reactivity Stable
Incompatible with strong

oxidizing agents.[1]

Chemical Profile & Waste Characterization
Before disposal, the waste generator must characterize the material to assign the correct waste

codes. While 2'-Hydroxy-2,4',6'-trimethoxychalcone is not explicitly listed on the EPA P-list or

U-list, it must be managed based on its characteristics and the solvents present.[1]

Chemical Formula:

[1]

Molecular Weight: 314.33 g/mol [1][7]

CAS Number (Reference): 3420-72-2 (Isomer analog often used for regulatory grouping)[1]

Waste Stream Category: Non-halogenated Organic (unless dissolved in halogenated

solvents).[1]

Regulatory Classification (RCRA)
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Waste Type RCRA Code Condition

Pure Solid Not Listed

If pure, it does not typically

carry a D-code unless it

exhibits ignitability (rare for this

solid).[1] Manage as "Non-

RCRA Hazardous Chemical

Waste" or state-regulated

hazardous waste.[1]

Solution (Flammable) D001

If dissolved in solvents like

Acetone, Methanol, or Ethanol

(Flash point <60°C).[1]

Solution (Toxic) D004-D043

Only if mixed with heavy

metals or specific toxic

solvents (e.g., Chloroform

D022).[1]

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. Segregating waste streams prevents dangerous

reactions and reduces disposal costs.

Segregation Logic
Oxidizer Separation: The phenolic hydroxyl group at the 2' position and the methoxy groups

make this compound electron-rich and susceptible to oxidation.[1] NEVER mix with strong

oxidizers (e.g., Nitric Acid, Peroxides) in the waste stream.

Solvent Compatibility:

Stream A (Non-Halogenated): Acetone, Ethanol, Methanol solutions.

Stream B (Halogenated): Dichloromethane (DCM), Chloroform solutions.

Solid Waste: Dedicated container for solid chemicals and contaminated consumables (weigh

boats, gloves).
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Visual Workflow: Disposal Decision Tree

Waste Generation:
2'-Hydroxy-2,4',6'-trimethoxychalcone

Physical State?

SOLID Waste
(Powder, Crystals)

Pure Substance/Debris

LIQUID Waste
(Solutions, Mother Liquor)

Dissolved

Container: Wide-Mouth HDPE Jar
Label: 'Hazardous Waste - Solid Organic'

Constituents: 2'-Hydroxy-2,4',6'-trimethoxychalcone
Solvent Type?

Non-Halogenated
(Acetone, EtOH, MeOH)

Halogenated
(DCM, Chloroform)

Container: Safety Carboy (Red)
Label: 'Flammable Organic Waste'

Code: D001

Container: Safety Carboy (Yellow/Blue)
Label: 'Halogenated Organic Waste'

Keep Separate!

Click to download full resolution via product page

Figure 1: Decision logic for segregating solid and liquid waste streams to ensure regulatory

compliance and safety.
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Step-by-Step Disposal Procedures
Protocol A: Solid Waste (Pure Compound & Debris)
Applicability: Expired pure substance, spill cleanup residues, contaminated gloves/paper.

Selection of Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass

amber jar with a screw-top lid. Ensure the lid has a chemically resistant liner (e.g.,

Teflon/PTFE).

Labeling:

Attach a hazardous waste tag immediately upon the first addition of waste.

Chemical Name: Write out "2'-Hydroxy-2,4',6'-trimethoxychalcone" completely. Do not

use abbreviations or chemical structures alone.

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Collection: Transfer solid waste into the container. Minimize dust generation.[3][5][6]

Storage: Keep the container closed at all times except when adding waste. Store in a

secondary containment tray in a cool, dry area.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors from recrystallization, HPLC effluent, or dissolved samples.

Solvent Identification: Determine if the primary solvent is halogenated or non-halogenated.[1]

Combustible Solvent Addition (Optional but Recommended): If the chalcone is dissolved in

water or a non-flammable solvent, it is best practice to add a combustible solvent (like

ethanol) to facilitate incineration, provided this does not create a reaction.

Transfer: Pour into the appropriate safety carboy (see Figure 1) using a funnel to prevent

spills.

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1]
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Final Disposal: Contact your institution's Environmental Health & Safety (EHS) office for

pickup.[1][2] The ultimate disposal method will be incineration.[1]

Emergency Spill Response
In the event of a spill, rapid containment prevents exposure and environmental contamination.

PPE Required:

Respiratory: N95 or P100 particulate respirator (to prevent inhalation of dust).[1]

Skin: Nitrile gloves (double gloving recommended) and lab coat.[1]

Eyes: Safety goggles (not just safety glasses).[1]

Spill Cleanup Workflow:

Isolate: Evacuate the immediate area and post "Do Not Enter" signs.

Contain: If liquid, dike with absorbent pillows. If solid, cover with a damp paper towel to

prevent dust dispersion.

Clean:

Solid: Gently sweep up using a brush and dustpan dedicated to hazardous waste.[1] Avoid

creating dust.[3][5][6]

Liquid: Absorb with vermiculite, sand, or commercial spill pads.

Decontaminate: Wipe the surface with a soap and water solution, followed by an ethanol

wipe.

Dispose: Place all cleanup materials (absorbents, gloves, wipes) into the Solid Waste

container described in Protocol A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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